SPP-DM1

• Molecular Formula: C44H59ClN4O14S2
• Molecular Weight: 967.5 g/mol
• InChI: InChI=1S/C44H59ClN4O14S2/c1-24-11-10-12-32(59-9)44(57)23-31(60-42(56)46-44)26(3)40-43(5,62-40)33(22-37(53)48(7)29-20-28(19-24)21-30(58-8)39(29)45)61-41(55)27(4)47(6)34(50)17-18-64-65-25(2)13-16-38(54)63-49-35(51)14-15-36(49)52/h10-12,20-21,25-27,31-33,40,57H,13-19,22-23H2,1-9H3,(H,46,56)
• InChIKey: ZMOVORWFEGTIJA-UHFFFAOYSA-N

SPP-DM1: Cleavable Linker-Payload for ADC Development

SPP-DM1 is a drug-linker conjugate for antibody-drug conjugates (ADCs), consisting of the potent microtubule-disrupting maytansinoid DM1 (mertansine) covalently attached via an N-succinimidyl 4-(2-pyridyldithio)pentanoate (SPP) linker [1]. The SPP linker contains a sterically unhindered disulfide bond designed for intracellular cleavage by reduced glutathione, releasing free DM1 inside target cells [2]. Unlike non-cleavable thioether-linked maytansinoid conjugates (e.g., SMCC-DM1), SPP-DM1 produces a lipophilic, cell-permeable catabolite capable of bystander killing of neighboring antigen-negative tumour cells [3]. These characteristics make SPP-DM1 a critical comparator when selecting a cleavable maytansinoid linker-payload for ADC programmes where intratumoural payload dissemination is desired.

1 Cleavable disulfide linker-payload for intracellular DM1 release

2 Supports bystander killing research in heterogeneous tumor models

3 Comparator for cleavable maytansinoid ADC development workflows

• [1] Erickson HK, Phillips GD Lewis, Leipold DD, et al. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Mol Cancer Ther. 2012;11(5):1133-1142. DOI:10.1158/1535-7163.MCT-11-0727 View Source
• [2] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. DOI:10.1021/bc900315y View Source
• [3] Sun X, Widdison W, Mayo M, et al. Design of antibody-maytansinoid conjugates allows for efficient detoxification via liver metabolism. Bioconjugate Chem. 2011;22(4):728-735. DOI:10.1021/bc100498q View Source

Why SPP-DM1 Cannot Be Interchanged with Other Maytansinoid Conjugates

Substituting SPP-DM1 with an uncleavable linker-payload such as SMCC-DM1 or a more hindered disulfide such as SPDB-DM4 results in fundamentally different catabolite identities, pharmacokinetic profiles, and bystander killing capacity [1]. The SPP linker undergoes intracellular disulfide reduction to liberate free DM1—a lipophilic species nearly 1,000-fold more cytotoxic extracellularly than the polar lysine-linker catabolite generated from SMCC-DM1 [2]. Consequently, linker choice directly determines whether an ADC can eliminate antigen-negative tumour cells within a heterogeneous mass, making generic substitution a significant risk to both efficacy and safety [3].

SPP-DM1 (cleavable)

Lipophilic DM1 catabolite (cell-permeable)

SMCC-DM1 (uncleavable)

Polar lysine-linker catabolite (cell-impermeable)

SPP-DM1

Reported bystander killing research context

SMCC-DM1

Limited bystander activity reported

SPP-DM1

Simpler catabolite profile (2 major species)

SPDB-DM4 (hindered disulfide)

3 species incl. S-methyl-DM4

• [1] Erickson HK, Phillips GD Lewis, Leipold DD, et al. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Mol Cancer Ther. 2012;11(5):1133-1142. DOI:10.1158/1535-7163.MCT-11-0727 View Source
• [2] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. DOI:10.1021/bc900315y View Source
• [3] Blood. Pharmacokinetics of Anti-CD22 Antibody Conjugates with Uncleavable and Cleavable Linkers in Rats. 2007;110(11):2361. View Source

Head-to-Head Quantitative Evidence for SPP-DM1 Selection

Plasma Clearance of SPP-DM1 Conjugate

In a direct head-to-head study in female beige nude XID mice, the T-SPP-DM1 conjugate (SPP-linked trastuzumab-DM1) exhibited a plasma clearance (CL) of 41.0 ± 1.87 mL/day/kg, whereas the T-DM1 conjugate (SMCC-linked) cleared at 18.9 ± 0.764 mL/day/kg—a 2.17-fold faster elimination for the SPP-linked ADC [1]. The terminal half-life of the T-SPP-DM1 conjugate was 2.69 days compared to 5.72 days for T-DM1 [1]. Despite faster systemic clearance, both conjugates delivered similar levels of tumour catabolite, indicating that the SPP linker does not compromise intratumoural payload exposure [1].

Plasma Clearance

Head-to-head

T-SPP-DM1 CL 41.0 vs T-DM1 18.9 mL/day/kg (2.17-fold faster)

Supports linker-dependent systemic exposure context

Mice; single IV dose

Evidence Dimension	Conjugate plasma clearance (CL) in mice
Target Compound Data	T-SPP-DM1 conjugate CL = 41.0 ± 1.87 mL/day/kg; t½,β = 2.69 ± 0.087 days
Comparator Or Baseline	T-DM1 (SMCC-DM1) conjugate CL = 18.9 ± 0.764 mL/day/kg; t½,β = 5.72 ± 0.150 days
Quantified Difference	CL: 2.17-fold faster for T-SPP-DM1; t½,β: 2.13-fold shorter
Conditions	Single IV dose in female beige nude XID mice; total antibody and conjugate PK parameter estimation

Why This Matters

Faster systemic clearance of SPP-DM1 conjugates may reduce off-target payload exposure, a key consideration for safety-driven linker selection in ADC development.

• [1] Supplementary Table 1, Erickson HK et al. Mol Cancer Ther. 2012;11(5):1133-1142. DOI:10.1158/1535-7163.MCT-11-0727. Data accessed via AACR Figshare. View Source

Free DM1 Plasma Exposure Comparison

In a rat pharmacokinetic study comparing cleavable and uncleavable anti-CD22 ADCs, the AUC for free DM1 in plasma was 562 day*ng/mL for anti-CD22-SPP-DM1 versus only 8.18 day*ng/mL for anti-CD22-MCC-DM1—an approximately 69-fold higher free payload exposure with the SPP linker [1]. Maximum free DM1 concentrations were reached at ~6 h for SPP-DM1 versus ~24 h for MCC-DM1 [1]. This elevated free DM1 exposure correlated with greater toxicity (body weight loss, renal toxicity) in rats receiving the SPP-DM1 conjugate [1].

Free DM1 Plasma AUC

Head-to-head

AUC 562 vs 8.18 day*ng/mL (~69-fold higher free DM1)

Supports free payload exposure context for toxicology study design

Rats; antigen-independent PK

Evidence Dimension	Free DM1 plasma exposure (AUC) in rats
Target Compound Data	Anti-CD22-SPP-DM1: free DM1 AUC = 562 day*ng/mL; Tmax ≈ 6 h
Comparator Or Baseline	Anti-CD22-MCC-DM1: free DM1 AUC = 8.18 day*ng/mL; Tmax ≈ 24 h
Quantified Difference	~69-fold higher free DM1 AUC; Tmax 4-fold earlier for SPP-DM1
Conditions	Single IV dose in rats; antigen-independent PK assessment

Why This Matters

The markedly higher free payload exposure with SPP-DM1 directly informs toxicology study design and may necessitate stricter safety monitoring or dose adjustment compared to uncleavable linker conjugates.

• [1] Blood. Pharmacokinetics of Anti-CD22 Antibody Conjugates with Uncleavable and Cleavable Linkers in Rats. 2007;110(11):2361. View Source

Tumor Catabolite Identity and Bystander Killing Potential

In CanAg-positive tumour-bearing mice administered huC242-[³H]maytansinoid conjugates, the SPP-DM1 conjugate generated the lipophilic catabolite DM1, while the SMCC-DM1 conjugate produced exclusively the polar lysine-Nε-SMCC-DM1 [1]. In cell-based viability assays, the lipophilic disulfide-derived catabolites (DM1, DM4, S-methyl-DM4) were nearly 1,000-fold more cytotoxic when added extracellularly than the hydrophilic lysine-linker-maytansinoid catabolites [1]. This metabolic difference explains why disulfide-linked ADCs like SPP-DM1 confer bystander killing of antigen-negative tumour cells in heterogeneous tumours [1].

Tumor Catabolite & Bystander

Head-to-head

DM1 (lipophilic, cell-permeable) vs lysine-SMCC-DM1 (polar); ~1,000-fold diff. in extracellular cytotoxicity

Supports bystander killing research context in heterogeneous models

Cell-based viability assays; tumor xenograft

Evidence Dimension	Tumour catabolite identity and extracellular cytotoxicity
Target Compound Data	huC242-SPP-DM1 generates DM1 (lipophilic, cell-permeable); cytotoxicity ~1,000× greater extracellularly than lysine-linker catabolites
Comparator Or Baseline	huC242-SMCC-DM1 generates only lysine-Nε-SMCC-DM1 (hydrophilic, cell-impermeable)
Quantified Difference	~1,000-fold difference in extracellular cytotoxic potency between lipophilic and hydrophilic catabolites
Conditions	huC242-[³H]maytansinoid conjugates (300 μg/kg maytansinoid dose IV) in CanAg-positive tumour xenografts; cell-based viability assays with extracellular addition

Why This Matters

The ability of SPP-DM1 to release membrane-permeable DM1 directly determines bystander killing capability, making it the preferred choice when targeting tumours with heterogeneous antigen expression.

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. DOI:10.1021/bc900315y View Source

Disulfide Steric Hindrance and Metabolite Profile

Comparison of huC242-SPP-DM1 with huC242-SPDB-DM4 (hindered disulfide) revealed that SPP-DM1 tumour catabolites included lysine-Nε-SPP-DM1 and DM1, but no S-methyl-DM1 was detected [1]. In contrast, SPDB-DM4 generated three metabolites: lysine-Nε-SPDB-DM4, DM4, and S-methyl-DM4 [1]. The absence of S-methylation on the SPP-DM1 catabolite indicates that the less hindered disulfide is more readily reduced before enzymatic methylation can occur, resulting in a simpler catabolite profile that may simplify metabolite monitoring in preclinical development [1].

Disulfide Hindrance & Metabolites

Head-to-head

SPP-DM1: 2 major metabolites (no S-methyl-DM1); SPDB-DM4: 3 (incl. S-methyl-DM4)

Simpler profile may support bioanalytical method development context

Tumor xenograft; metabolite identification

Evidence Dimension	Tumour metabolite profile (identity and number of species)
Target Compound Data	huC242-SPP-DM1: lysine-Nε-SPP-DM1 + DM1 (no S-methyl-DM1 detected)
Comparator Or Baseline	huC242-SPDB-DM4: lysine-Nε-SPDB-DM4 + DM4 + S-methyl-DM4
Quantified Difference	SPP-DM1 produces 2 major tumour metabolites vs. 3 for SPDB-DM4; S-methylated species absent in SPP-DM1
Conditions	CanAg-positive tumour xenografts; single IV dose of huC242-[³H]maytansinoid conjugates at 300 μg/kg maytansinoid dose

Why This Matters

A simpler catabolite profile with fewer lipophilic species may offer more predictable pharmacology and reduced analytical complexity for bioanalytical method development in IND-enabling studies.

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. DOI:10.1021/bc900315y View Source

Hepatic Detoxification and Metabolite Cytotoxicity

In a comparative hepatic metabolism study, the uncleavable mAb-SMCC-[³H]DM1 conjugate was degraded to a single major metabolite, lysine-SMCC-[³H]DM1, which was nearly 50-fold less cytotoxic than maytansine [1]. The disulfide-linked mAb-SPP-[³H]DM1 was catabolized to lysine-SPP-DM1, which then underwent further reduction, S-methylation, and NADPH-dependent oxidation in the liver to yield S-methyl sulfoxide and S-methyl sulfone derivatives, with cytotoxic potencies 5- to 50-fold lower than maytansine [1]. This indicates that while both linker types are detoxified hepatically, SPP-DM1 engages additional oxidative metabolic pathways that may influence the overall toxicity profile [1].

Hepatic Detoxification

Reported

SPP-DM1 oxidized metabolites 5–50× less potent than maytansine; SMCC-DM1 ~50× less potent

Supports hepatic detoxification pathway context

Mouse liver metabolites; overlapping detoxification routes

Evidence Dimension	Hepatic metabolite cytotoxicity relative to maytansine
Target Compound Data	mAb-SPP-DM1: oxidized metabolites (S-methyl sulfoxide, S-methyl sulfone) 5- to 50-fold less potent than maytansine
Comparator Or Baseline	mAb-SMCC-DM1: lysine-SMCC-DM1 ~50-fold less potent than maytansine
Quantified Difference	SPP-DM1 metabolites: 5–50× reduction; SMCC-DM1 metabolite: ~50× reduction (overlapping but mechanistically distinct detoxification routes)
Conditions	Mouse liver metabolite isolation and identification; extracellular cytotoxicity assessment in human carcinoma cell lines

Why This Matters

Understanding the distinct hepatic detoxification routes of SPP-DM1 versus SMCC-DM1 is critical for predicting hepatotoxicity risk and selecting an appropriate linker when the liver is a known organ of concern.

• [1] Sun X, Widdison W, Mayo M, et al. Design of antibody-maytansinoid conjugates allows for efficient detoxification via liver metabolism. Bioconjugate Chem. 2011;22(4):728-735. DOI:10.1021/bc100498q View Source

Optimal Application Scenarios for SPP-DM1

Tumors with Documented Antigen Heterogeneity

For solid tumour indications where target antigen expression is known to be heterogeneous (e.g., HER2 2+ breast cancer, CanAg-positive colorectal cancer), SPP-DM1 is mechanistically justified because its catabolite DM1 is cell-permeable and exerts bystander killing of adjacent antigen-negative cells [1]. The ~1,000-fold greater extracellular cytotoxicity of free DM1 relative to polar lysine-linker catabolites from uncleavable linkers provides a quantitative rationale for selecting SPP-DM1 over SMCC-DM1 when uniform target engagement cannot be guaranteed [1].

Predictable Bioanalytical Catabolite Monitoring

The simpler tumour catabolite profile of SPP-DM1 (two major species: lysine-Nε-SPP-DM1 and DM1) compared to the three-species profile of SPDB-DM4 (lysine-Nε-SPDB-DM4, DM4, and S-methyl-DM4) reduces analytical complexity during bioanalytical method development and pharmacokinetic/pharmacodynamic modelling [1]. This advantage is particularly relevant for IND-enabling studies where reproducible metabolite quantification is required for exposure-response analyses [1].

Safety Studies Requiring Predictable Systemic Clearance

The 2.17-fold faster plasma clearance of the T-SPP-DM1 conjugate compared to T-DM1 reduces the circulation time of the intact ADC, potentially lowering off-target tissue exposure of the conjugated payload [1]. However, this must be balanced against the ~69-fold higher free DM1 exposure observed with anti-CD22-SPP-DM1 in rats, which correlated with increased toxicity [2]. SPP-DM1 is therefore most appropriate when the therapeutic window is primarily limited by intact conjugate exposure rather than free payload toxicity [1][2].

Application

Selection Property

Validation Focus

Heterogeneous tumor model studies

Cleavable linker releasing cell-permeable DM1

Bystander activity endpoints in co-culture or heterogeneous xenograft models

Bioanalytical catabolite monitoring in ADC programs

Simpler tumor catabolite profile (2 major species)

Method development and reproducibility for catabolite quantification

Systemic clearance and exposure profiling

Faster conjugate clearance with cleavable linker

Free payload exposure monitoring and exposure-response modeling

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. DOI:10.1021/bc900315y View Source
• [2] Blood. Pharmacokinetics of Anti-CD22 Antibody Conjugates with Uncleavable and Cleavable Linkers in Rats. 2007;110(11):2361. View Source